5-Chloro-1,3,8-trinitronaphthalene
Description
5-Chloro-1,3,8-trinitronaphthalene is a polycyclic aromatic hydrocarbon derivative featuring a naphthalene backbone substituted with three nitro (-NO₂) groups at positions 1, 3, and 8, and a chlorine atom at position 5. This compound belongs to the broader class of nitroaromatic compounds, which are characterized by their electron-deficient aromatic systems and applications in dyes, explosives, and pharmaceuticals. The unique substitution pattern of this compound influences its electronic properties, steric interactions, and reactivity compared to other trinitronaphthalene isomers and related derivatives .
Properties
CAS No. |
870888-92-9 |
|---|---|
Molecular Formula |
C10H4ClN3O6 |
Molecular Weight |
297.61 g/mol |
IUPAC Name |
5-chloro-1,3,8-trinitronaphthalene |
InChI |
InChI=1S/C10H4ClN3O6/c11-7-1-2-8(13(17)18)10-6(7)3-5(12(15)16)4-9(10)14(19)20/h1-4H |
InChI Key |
BXRNLIXDPNWWBU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C=C(C=C(C2=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Chlorine vs. Hydrogen
The chlorine atom in 5-Chloro-1,3,8-trinitronaphthalene increases molecular weight (317.61 g/mol vs. 287.16 g/mol for non-chlorinated isomers) and introduces an electron-withdrawing effect. This enhances electrophilic substitution resistance but may improve stability in high-energy applications (e.g., explosives) compared to hydrogen-substituted analogs .
Nitro Group Positioning
The meta-directing nature of nitro groups also influences further functionalization pathways .
Comparison with Other Nitro-Substituted Naphthalenes
- 5-Nitronaphthalene-1-carbonyl chloride (C₁₁H₆ClNO₃): Features a single nitro group at position 5 and a carbonyl chloride at position 1. The lack of multiple nitro groups reduces electron deficiency, making it less reactive in redox reactions but more suitable for acylative coupling in synthesis .
Data Table: Comparative Analysis
Research Findings
- Synthesis Challenges : The introduction of multiple nitro groups and chlorine requires precise control of reaction conditions (e.g., nitration sequence, temperature). Commercial availability of precursors like 5-Chloro-1,3-dimethyl-4-nitropyrazole () suggests standardized routes for nitro-substituted intermediates, but scalability remains a hurdle .
- Purity and Impurities : Impurity profiles in nitroaromatics are critical for applications like pharmaceuticals (). For 5-Chloro-1,3,8-trinitronaphthalene, chromatographic methods (e.g., HPLC) may be necessary to isolate byproducts .
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